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Compound of Interest

Compound Name: FK888

Cat. No.: B1672746

For Researchers, Scientists, and Drug Development Professionals

Introduction

FK888 is a potent and selective non-peptide antagonist of the tachykinin neurokinin 1 (NK1)
receptor, with a high affinity for the human NK1 receptor.[1] It is a valuable tool in neuroscience
and pharmacology research for investigating the role of Substance P and the NK1 receptor in
various physiological and pathological processes, including pain, inflammation, and mood
disorders. Accurate and consistent preparation of FK888 stock solutions is critical for obtaining
reliable and reproducible experimental results. These application notes provide a detailed
protocol for the preparation, storage, and handling of FK888 stock solutions.

Physicochemical and Solubility Data

A summary of the key physicochemical and solubility properties of FK888 is presented in the
table below. This information is essential for accurate preparation of stock solutions and for
understanding the behavior of the compound in experimental settings.
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Property Value Source
Molecular Formula C36H36N404 [1112][3]
Molecular Weight 588.69 g/mol [3]

CAS Number 138449-07-7 [1][3]
Appearance Solid powder [1]
Purity >98% (HPLC) [3]

Solubility in DMSO

58.87 mg/mL (100 mM)

[3]

Solubility in Ethanol

58.87 mg/mL (100 mM)

[3]

Experimental Protocols
Materials and Equipment

o FK888 powder

Vortex mixer

Calibrated analytical balance

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Pipettes and sterile pipette tips

Protocol for Preparing a 10 mM FK888 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of FK888 in DMSO. The

concentration can be adjusted as needed based on experimental requirements.

» Pre-weighing Preparation: Before handling the FK888 powder, ensure that all necessary

personal protective equipment (PPE), including gloves and a lab coat, is worn. Allow the

FK888 vial to equilibrate to room temperature before opening to prevent condensation of

moisture.
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» Weighing FK888: Tare a sterile microcentrifuge tube on a calibrated analytical balance.
Carefully weigh the desired amount of FK888 powder into the tube. For example, to prepare
1 mL of a 10 mM stock solution, weigh out 5.89 mg of FK888 (Molecular Weight: 588.69
g/mol).

e Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge
tube containing the FK888 powder. To continue the example, add 1 mL of DMSO to the 5.89
mg of FK888.

» Dissolution: Close the tube tightly and vortex the solution until the FK888 powder is
completely dissolved. Visually inspect the solution to ensure there are no visible particles.
Gentle warming may be applied if necessary to aid dissolution, but avoid excessive heat.

» Aliquoting and Storage: For ease of use and to minimize freeze-thaw cycles, it is
recommended to aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. Store the aliquots at -20°C for long-term storage.[1] For short-term
storage, 0-4°C is acceptable for days to weeks.[1]

Storage and Stability
Proper storage of FK888, both in its solid form and as a stock solution, is crucial for maintaining

its stability and activity.

e Solid FK888: The solid powder should be stored in a dry, dark place at -20°C for long-term
storage (months to years).[1] For short-term storage (days to weeks), it can be kept at 0-4°C.

[1]

o FK888 Stock Solutions: Aliquoted stock solutions in DMSO should be stored at -20°C for
long-term stability.[1] Avoid repeated freeze-thaw cycles, as this can lead to degradation of
the compound. When stored properly, the shelf life is greater than two years.[1]

Visualizations
Experimental Workflow: FK888 Stock Solution
Preparation
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Caption: Workflow for the preparation of an FK888 stock solution.

Signaling Pathway: NK1 Receptor Antagonism by FK888
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Caption: Simplified signaling pathway of the NK1 receptor and its inhibition by FK888.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1672746?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/12670
https://pubchem.ncbi.nlm.nih.gov/compound/fk-888
https://labsolu.ca/product/fk-888/
https://www.benchchem.com/product/b1672746#how-to-prepare-fk888-stock-solution
https://www.benchchem.com/product/b1672746#how-to-prepare-fk888-stock-solution
https://www.benchchem.com/product/b1672746#how-to-prepare-fk888-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672746?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

